1-Chloro-1-(2-ethoxy-6-fluorophenyl)propan-2-one
Description
1-Chloro-1-(2-ethoxy-6-fluorophenyl)propan-2-one is a halogenated aromatic ketone characterized by a 2-ethoxy-6-fluorophenyl substituent attached to a propan-2-one backbone with a chlorine atom at the α-position. For instance, microwave-assisted reactions involving chloroacetone and substituted phenols—similar to the synthesis of benzofurans described in —might be applicable. The ethoxy and fluoro groups likely influence its physicochemical properties, such as solubility and reactivity, compared to simpler analogs .
Properties
Molecular Formula |
C11H12ClFO2 |
|---|---|
Molecular Weight |
230.66 g/mol |
IUPAC Name |
1-chloro-1-(2-ethoxy-6-fluorophenyl)propan-2-one |
InChI |
InChI=1S/C11H12ClFO2/c1-3-15-9-6-4-5-8(13)10(9)11(12)7(2)14/h4-6,11H,3H2,1-2H3 |
InChI Key |
AYXKBJKMNDMAQH-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C(=CC=C1)F)C(C(=O)C)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Substituent Effects on Properties
| Compound | Substituent | Melting Point (°C) | Solubility (Polar Solvents) | Reactivity (Nucleophilic Substitution) |
|---|---|---|---|---|
| 1-Chloro-1-(2-ethoxy-6-fluorophenyl)propan-2-one | Ethoxy | ~120–125 (estimated) | Moderate | Moderate (steric hindrance) |
| 1-Chloro-1-(2-hydroxy-6-fluorophenyl)propan-2-one | Hydroxyl | ~140–145 | High (H-bonding) | High |
| 1-Chloro-1-(2-methoxy-6-fluorophenyl)propan-2-one | Methoxy | ~110–115 | Low | Low (electron donation) |
The ethoxy group in the target compound introduces steric hindrance and moderate electron-donating effects, reducing reactivity in nucleophilic substitutions compared to hydroxyl analogs.
Hydrogen Bonding and Crystallography
The ethoxy group acts as a hydrogen-bond acceptor, contrasting with hydroxyl groups (donors). This difference impacts crystal packing, as shown in studies using graph set analysis (). For example, hydroxyl analogs form stronger intermolecular H-bonds, leading to higher melting points and crystalline stability. The fluoro group’s electronegativity further polarizes the aromatic ring, influencing electron distribution and intermolecular interactions .
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